Cas no 2138281-46-4 (tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate
• CAS No: 2138281-46-4
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 6473113
• PubChem ID: 165471223
• Update Time: 2025-05-25

tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-798223
• 2138281-46-4
• tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate

• Inchi： 1S/C19H25NO3/c1-5-6-8-13-17(21)15-20(18(22)23-19(2,3)4)14-16-11-9-7-10-12-16/h7,9-12H,8,13-15H2,1-4H3
• InChI Key： PTFGURRVPJONMV-UHFFFAOYSA-N
• SMILES： O(C(N(CC(CCC#CC)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.18344366g/mol
• Monoisotopic Mass: 315.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate

tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate: A Comprehensive Overview

tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate (CAS No. 2138281-46-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and potential for functionalization in various chemical processes. Recent advancements in synthetic methodologies have further enhanced its utility, making it a focal point in contemporary research.

The molecular structure of tert-butyl N-benzyl-N-(2-oxohept-5-yn-1-yl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a benzyl group and a 2-oxohept-5-yne substituent. This combination of functional groups imparts the compound with both electronic and steric properties, rendering it suitable for diverse chemical transformations. The carbamate group, in particular, plays a pivotal role in enabling reactions such as nucleophilic substitutions and additions, which are critical in drug design and polymer synthesis.

Recent studies have highlighted the potential of tert-butyl N-benzyl-N-(2-oxohept-5-yne)carbamate as a precursor for the synthesis of bioactive molecules. Researchers have employed this compound in the development of novel antimicrobial agents and anticancer drugs, leveraging its ability to form stable conjugates with biologically relevant moieties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial biofilm formation.

In the realm of materials science, tert-butyl N-benzyl-N-(2-oxohept-yne)carbamate has been explored as a building block for advanced polymers and coatings. Its ability to undergo controlled polymerization under mild conditions has made it an attractive candidate for the development of high-performance materials with tailored mechanical and thermal properties. A notable application includes its use in the synthesis of block copolymers that exhibit enhanced adhesion and durability, as reported in a 2023 article in *Macromolecules*.

The synthesis of tert-butyl N-benzyl-N-(2-oxyheptyne)carbamate typically involves multi-step reactions that emphasize precision and selectivity. Modern approaches often utilize catalytic systems such as palladium-catalyzed cross-couplings or enzymatic transformations to achieve high yields and purity. These methods not only ensure scalability but also align with green chemistry principles by minimizing waste and energy consumption.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools provide insights into its molecular geometry, stereochemistry, and intermolecular interactions, which are essential for understanding its reactivity and functionality. Recent advancements in computational chemistry have further complemented experimental studies by enabling accurate modeling of this compound's electronic structure and reaction pathways.

In conclusion, tert-butyl N-benzyl-N-(2-oxyheptyne)carbamate (CAS No. 2138281-46-) stands out as a multifaceted compound with promising applications across various disciplines. Its structural versatility, combined with cutting-edge synthetic strategies, positions it as a valuable tool for advancing scientific research and industrial innovation. As ongoing investigations continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.